E3 ligase Ligand 1
E3 ligase Ligand 1
E3 ligase Ligand 1 is a Ligand for E3 Ligase extracted from patent WO/2017/030814A1 compound example 202, used in PROTAC technology.
Brand Name:
Vulcanchem
CAS No.:
1948273-03-7
VCID:
VC0006804
InChI:
InChI=1S/C23H32N4O3S.ClH/c1-13(15-6-8-16(9-7-15)19-14(2)25-12-31-19)26-21(29)18-10-17(28)11-27(18)22(30)20(24)23(3,4)5;/h6-9,12-13,17-18,20,28H,10-11,24H2,1-5H3,(H,26,29);1H/t13-,17+,18-,20+;/m0./s1
SMILES:
CC1=C(SC=N1)C2=CC=C(C=C2)C(C)NC(=O)C3CC(CN3C(=O)C(C(C)(C)C)N)O.Cl
Molecular Formula:
C₂₃H₃₃ClN₄O₃S
Molecular Weight:
481.05
E3 ligase Ligand 1
CAS No.: 1948273-03-7
Inhibitors
VCID: VC0006804
Molecular Formula: C₂₃H₃₃ClN₄O₃S
Molecular Weight: 481.05
| CAS No. | 1948273-03-7 |
|---|---|
| Product Name | E3 ligase Ligand 1 |
| Molecular Formula | C₂₃H₃₃ClN₄O₃S |
| Molecular Weight | 481.05 |
| IUPAC Name | (2S,4R)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-[(1S)-1-[4-(4-methyl-1,3-thiazol-5-yl)phenyl]ethyl]pyrrolidine-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C23H32N4O3S.ClH/c1-13(15-6-8-16(9-7-15)19-14(2)25-12-31-19)26-21(29)18-10-17(28)11-27(18)22(30)20(24)23(3,4)5;/h6-9,12-13,17-18,20,28H,10-11,24H2,1-5H3,(H,26,29);1H/t13-,17+,18-,20+;/m0./s1 |
| Standard InChIKey | GHFOLQCCYGBOTL-QDVBFIRISA-N |
| SMILES | CC1=C(SC=N1)C2=CC=C(C=C2)C(C)NC(=O)C3CC(CN3C(=O)C(C(C)(C)C)N)O.Cl |
| Description | E3 ligase Ligand 1 is a Ligand for E3 Ligase extracted from patent WO/2017/030814A1 compound example 202, used in PROTAC technology. |
| Reference | [1]. WO/2017/030814A1[2]. Kanak R, et al. PROTAC-induced BET protein degradation as a therapy for castration-resistant prostate cancer. Proceedings of the National Academy of Sciences of the United States of America (2016), 113(26), 7124-7129 |
| PubChem Compound | 122422950 |
| Last Modified | Nov 11 2021 |
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